molecular formula C10H13NO B1361734 N-methyl-[(2,3-dihydrobenzo[b]furan-7-yl)methyl]amine CAS No. 389845-43-6

N-methyl-[(2,3-dihydrobenzo[b]furan-7-yl)methyl]amine

Cat. No. B1361734
CAS RN: 389845-43-6
M. Wt: 163.22 g/mol
InChI Key: WVSLYVGYBIMHJY-UHFFFAOYSA-N
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Description

“N-methyl-[(2,3-dihydrobenzo[b]furan-7-yl)methyl]amine” is a laboratory chemical . It is also known as "2,3-Dihydro-N-methyl-7-benzofuranmethanamine" .


Molecular Structure Analysis

The molecular formula of “N-methyl-[(2,3-dihydrobenzo[b]furan-7-yl)methyl]amine” is C10H13NO . The molecular weight is 163.22 .

Scientific Research Applications

Catalytic Applications

  • CO2 Fixation: Thiazolium carbene catalysts are effective for the N-formylation and N-methylation of amines using CO2, a sustainable approach for synthesizing pharmaceuticals and natural products (Das et al., 2016).

Synthesis and Reactivity

  • Nematicidal and Antimicrobial Activity: Synthesized compounds involving N-methyl-[(2,3-dihydrobenzo[b]furan-7-yl)methyl]amine structures showed significant nematicidal and antimicrobial activities, suggesting potential applications in agriculture and medicine (Reddy et al., 2010).
  • Electrophilic Substitution Reactions: Studies on the synthesis and reactivity of fusion products of 2-Methylthiazole Fragment to 2-(Furan-2-yl)benzimidazole provide insights into the behavior of such compounds in various chemical reactions (Elchaninov et al., 2018).

Insecticidal Activity

  • Chrysanthemates Synthesis: Synthesis of 2,3-dihydrobenzo[b]furan-3-yl and 2,3-dihydrobenzo[b]-thiophen-3-yl chrysanthemates, which showed potent insecticidal activity, indicating potential use in pest control (Nakada et al., 1978).

Methodological Innovations

  • Reductive Amination: Expedient synthesis methods for N-Methyl- and N-Alkylamines using reusable cobalt oxide nanoparticles demonstrate advancements in the synthesis of fine and bulk chemicals (Senthamarai et al., 2018).
  • Chiral Synthesis: Optical resolution and chiral synthesis methods for methyl 6,7-dichloro-2,3-dihydrobenzo(b)furan-2-carboxylate highlight the importance of such compounds in asymmetric synthesis and chiral drug development (Yodo et al., 1988).

Safety And Hazards

“N-methyl-[(2,3-dihydrobenzo[b]furan-7-yl)methyl]amine” is considered hazardous. It may cause harm if swallowed, cause severe skin burns and eye damage, and may cause respiratory irritation . Safety measures include washing thoroughly after handling, not eating, drinking, or smoking when using this product, wearing protective gloves/clothing/eye protection/face protection, and using only outdoors or in a well-ventilated area .

properties

IUPAC Name

1-(2,3-dihydro-1-benzofuran-7-yl)-N-methylmethanamine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H13NO/c1-11-7-9-4-2-3-8-5-6-12-10(8)9/h2-4,11H,5-7H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WVSLYVGYBIMHJY-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CNCC1=CC=CC2=C1OCC2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H13NO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50649928
Record name 1-(2,3-Dihydro-1-benzofuran-7-yl)-N-methylmethanamine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50649928
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

163.22 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-methyl-[(2,3-dihydrobenzo[b]furan-7-yl)methyl]amine

CAS RN

389845-43-6
Record name 1-(2,3-Dihydro-1-benzofuran-7-yl)-N-methylmethanamine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50649928
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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